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Compound of Interest

Compound Name: 5-Bromopyrimidine

Cat. No.: B023866 Get Quote

CAS Number: 4595-59-9

Introduction
5-Bromopyrimidine is a halogenated heterocyclic organic compound that serves as a pivotal

building block in the synthesis of a wide array of chemical entities, particularly in the

pharmaceutical and agrochemical industries.[1][2] Its structure, featuring a bromine atom at the

5-position of the pyrimidine ring, imparts unique reactivity, making it a valuable substrate for

various cross-coupling reactions.[1] This technical guide provides an in-depth overview of 5-
bromopyrimidine, including its chemical and physical properties, safety information, synthesis,

and applications in organic synthesis and drug discovery, with a focus on its role in the

development of kinase inhibitors.

Chemical and Physical Properties
5-Bromopyrimidine is typically a yellow to beige-brown crystalline solid.[3] It is insoluble in

water but soluble in organic solvents such as benzene, toluene, and chloroform.[3][4] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 4595-59-9 [4]

Molecular Formula C4H3BrN2 [4]

Molecular Weight 158.98 g/mol [2]

Appearance
Yellow to beige-brown

crystalline powder or chunks
[4]

Melting Point 67-73 °C [5]

Boiling Point 168 °C [6]

Solubility Soluble in chloroform [4]

Safety Data Sheet Summary
5-Bromopyrimidine is considered a hazardous substance and should be handled with

appropriate safety precautions. It is known to cause skin and eye irritation.[7] The toxicological

properties have not been fully investigated.[7] A summary of its GHS hazard information is

provided in Table 2.

Hazard Class Hazard Statement Signal Word

Skin Corrosion/Irritation,

Category 2
H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation, Category 2

H319: Causes serious eye

irritation
Warning

Specific target organ toxicity

(single exposure), Category 3

H335: May cause respiratory

irritation
Warning

Handling and Storage:

Handling: Wear protective gloves, protective clothing, and eye protection.[8] Use only in a

well-ventilated area and avoid breathing dust.[8] Keep away from oxidizing agents.[7]
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Storage: Store in a cool, dry place away from direct sunlight.[4] Keep containers securely

sealed when not in use.[8]

Synthesis of 5-Bromopyrimidine
A common method for the preparation of 5-Bromopyrimidine involves the reaction of

dibromodifuranone with formamide in the presence of a B2O2 catalyst at elevated

temperatures (180-185°C).[3][8]

Applications in Organic Synthesis and Drug
Discovery
The pyrimidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast

number of biologically active compounds, including kinase inhibitors, antiviral agents, and

herbicides.[2][7] 5-Bromopyrimidine is a key intermediate for the synthesis of these complex

molecules due to the reactivity of the carbon-bromine bond in cross-coupling reactions.[1]

Kinase Inhibitors
Kinases are a class of enzymes that play a crucial role in cell signaling pathways, and their

dysregulation is implicated in many diseases, including cancer.[9] The pyrimidine core is a

bioisostere of adenine and can mimic key interactions of ATP with the hinge region of the

kinase domain.[10] Consequently, many kinase inhibitors are based on the pyrimidine scaffold.

Derivatives of 5-bromopyrimidine have been synthesized and evaluated as potent kinase

inhibitors. For instance, a series of novel 5-bromo-pyrimidine derivatives were synthesized and

showed potent activity as Bcr/Abl tyrosine kinase inhibitors.[4] The Bcr/Abl fusion protein is a

hallmark of chronic myeloid leukemia (CML).[4] Additionally, 5-aryl-2,4-diaminopyrimidine

compounds have been identified as potent inhibitors of IRAK4, a key kinase in the TLR/IL-1R

signaling pathway involved in inflammatory disorders.[7]
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Drug Discovery Workflow

5-Bromopyrimidine

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira)

Library of Pyrimidine Derivatives

Biological Screening
(e.g., Kinase Assays)

Lead Compound Identification

Lead Optimization (SAR)

Preclinical Candidate

Click to download full resolution via product page

Caption: A logical workflow for drug discovery starting from 5-bromopyrimidine.
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BCR-ABL Signaling Pathway Inhibition

BCR-ABL
(Constitutively Active Tyrosine Kinase)

Downstream Signaling
(e.g., Ras, STAT5)

Uncontrolled Cell
Proliferation (CML)

5-Bromopyrimidine-Derived
Bcr/Abl Inhibitor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suzuki-Miyaura Coupling Workflow

Flame-dry flask with K3PO4

Add 5-Bromopyrimidine,
Boronic Acid, and Ni Catalyst

Add t-Amyl Alcohol

Heat reaction mixture
(e.g., 100-120 °C)

Monitor reaction by TLC

Workup and Purification

5-Arylpyrimidine Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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